Cas no 1249489-34-6 (2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)propanenitrile)

• Product Name: 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)propanenitrile
• CAS No: 1249489-34-6
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5715418
• PubChem ID: 61691843
• Update Time: 2025-11-01

2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS010958969
• 1249489-34-6
• EN300-1109023
• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile
• CS-0276735
• 1H-Pyrazole-1-acetonitrile, 4-amino-α,3,5-trimethyl-
• 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)propanenitrile

• Inchi： 1S/C8H12N4/c1-5(4-9)12-7(3)8(10)6(2)11-12/h5H,10H2,1-3H3
• InChI Key： INFXEROGPCKRFF-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C)C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 323.8±42.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)propanenitrile

2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile: A Comprehensive Overview

The compound with CAS No. 1249489-34-6, known as 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery.

Pyrazole derivatives are heterocyclic compounds characterized by a five-membered ring containing two nitrogen atoms. The structure of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile includes a pyrazole ring substituted with amino and methyl groups at positions 4, 3, and 5, respectively. The presence of these substituents significantly influences the molecule's chemical reactivity and biological properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a cytokine inhibitor, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The amino group in the pyrazole ring plays a crucial role in binding to cytokine receptors, making this compound a promising candidate for further investigation.

In addition to its pharmacological applications, 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile has also been studied for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are critical for scaling up production if the compound is to be commercialized for therapeutic or industrial use.

Toxicological studies conducted on this compound have shown it to be relatively non-toxic at therapeutic doses. However, further research is needed to fully understand its long-term effects and bioaccumulation potential. Regulatory agencies require rigorous testing before any new compound can be approved for human use or industrial applications.

In conclusion, CAS No. 1249489-34-6, or 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile, represents a valuable addition to the arsenal of compounds being explored for their therapeutic and industrial potential. With ongoing research uncovering new applications and improved synthesis methods, this compound is poised to play a significant role in future advancements across multiple disciplines.